Cas no 73851-58-8 (Nsc310135)
Nsc310135 structure
Product Name:Nsc310135
CAS No:73851-58-8
MF:C13H14N6O4
MW:318.288061618805
CID:978559
PubChem ID:329044
Update Time:2025-04-19
Nsc310135 Chemical and Physical Properties
Names and Identifiers
-
- Nsc310135
- 4-amino-9-(β-D-ribofuranosyl)pyrrolo<2,3-d:5,4-d'>dipyrimidine
- AC1L73X2
- DTXSID90317018
- 73851-58-8
- NSC-310135
-
- Inchi: 1S/C13H14N6O4/c14-10-7-5-1-15-3-17-11(5)19(12(7)18-4-16-10)13-9(22)8(21)6(2-20)23-13/h1,3-4,6,8-9,13,20-22H,2H2,(H2,14,16,18)
- InChI Key: OPFZRLMDWPWDKM-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C2C(=CN=CN=2)C2=C(N)N=CN=C12)O)O
Computed Properties
- Exact Mass: 318.10800
- Monoisotopic Mass: 318.10765295g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 152Ų
Experimental Properties
- PSA: 152.43000
- LogP: -0.85060
Nsc310135 Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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